molecular formula C18H14N4O4 B2509419 (E)-2-(4-nitrophenyl)-N'-((2-oxo-1,2-dihydroquinolin-3-yl)methylene)acetohydrazide CAS No. 1105233-55-3

(E)-2-(4-nitrophenyl)-N'-((2-oxo-1,2-dihydroquinolin-3-yl)methylene)acetohydrazide

Cat. No.: B2509419
CAS No.: 1105233-55-3
M. Wt: 350.334
InChI Key: SGEWXENZOCXGAQ-YBFXNURJSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-2-(4-Nitrophenyl)-N'-((2-oxo-1,2-dihydroquinolin-3-yl)methylene)acetohydrazide is a hydrazide derivative synthesized via condensation of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde with a nitro-substituted acetohydrazide precursor. The compound features a planar quinoline core substituted with a methylidene hydrazide group at position 3 and a 4-nitrophenylacetamide moiety. The synthesis typically involves refluxing the aldehyde and hydrazide in ethanol with catalytic acetic acid, followed by crystallization .

Key structural attributes:

  • Quinoline backbone: The 2-oxo-1,2-dihydroquinoline moiety provides a rigid, aromatic scaffold conducive to π-π stacking interactions.
  • Hydrazone linkage: The (E)-configured imine bond (-CH=N-NH-) contributes to stability and molecular planarity.

Properties

CAS No.

1105233-55-3

Molecular Formula

C18H14N4O4

Molecular Weight

350.334

IUPAC Name

2-(4-nitrophenyl)-N-[(E)-(2-oxo-1H-quinolin-3-yl)methylideneamino]acetamide

InChI

InChI=1S/C18H14N4O4/c23-17(9-12-5-7-15(8-6-12)22(25)26)21-19-11-14-10-13-3-1-2-4-16(13)20-18(14)24/h1-8,10-11H,9H2,(H,20,24)(H,21,23)/b19-11+

InChI Key

SGEWXENZOCXGAQ-YBFXNURJSA-N

SMILES

C1=CC=C2C(=C1)C=C(C(=O)N2)C=NNC(=O)CC3=CC=C(C=C3)[N+](=O)[O-]

solubility

not available

Origin of Product

United States

Comparison with Similar Compounds

Key Differences :

  • Triazole derivatives exhibit higher molecular weights due to sulfur-containing groups (e.g., sulfanyl) and bulkier substituents.

Coumarin-Linked Acetohydrazides

Compounds like (E)-N´-(2-Hydroxy-5-nitrobenzylidene)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)acetohydrazide () share a coumarin backbone instead of quinoline.

Property Target Compound Coumarin Derivatives ()
Core Structure Quinoline Coumarin (2H-chromen-2-one)
Substituents 4-Nitrophenyl Hydroxy-nitrobenzylidene, methylcoumarin
Melting Point Not reported 198–200°C (for 2k, )
Synthesis Yield ~60–70% (estimated) 65–75% (exact values in )

Key Differences :

  • Coumarin derivatives exhibit higher melting points due to increased molecular rigidity from the lactone ring.
  • The hydroxy-nitrobenzylidene group in 2k may confer stronger intramolecular hydrogen bonding compared to the target compound’s nitro-phenyl group .

Chloroquinoline Analogues

The compound (E)-N-((2-chloroquinolin-3-yl)methylene)-2-(4-nitrophenyl)acetohydrazide () replaces the 2-oxo group with chlorine.

Property Target Compound Chloroquinoline Derivative ()
Quinoline Substitution 2-Oxo-1,2-dihydro 2-Chloro
Molecular Weight ~368 g/mol (estimated) 368.77 g/mol
Predicted Density Not reported 1.40 g/cm³

Key Differences :

  • The absence of the 2-oxo group reduces hydrogen-bonding capacity, which may affect target binding .

Indole- and Pyrazole-Based Derivatives

Compounds like 2-(4-Chlorophenoxy)-N′-[(3Z)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]acetohydrazide () and 2-(2-Chlorophenoxy)-N′-{(E)-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}acetohydrazide () feature alternative heterocycles.

Property Target Compound Indole/Pyrazole Derivatives ()
Core Structure Quinoline Indole or pyrazole
Functional Groups Nitro, hydrazone Chlorophenoxy, methoxyphenyl
Applications Anticonvulsant (hypothesized) Intermediate for pharmaceuticals ()

Key Differences :

  • Indole and pyrazole derivatives often serve as intermediates rather than final bioactive molecules.
  • The chlorophenoxy group in may enhance radical scavenging activity compared to nitro-substituted compounds .

Table 1: Comparative Overview of Selected Compounds

Compound Class Example (Evidence) Molecular Weight (g/mol) Key Feature
Quinoline (Target) [This work] ~368 2-Oxo, 4-nitrophenyl
Triazole () 2-[(4-Ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N′-(3-nitrobenzylidene)acetohydrazide 440.5 Sulfanyl, triazole
Coumarin () (E)-N´-(2-Hydroxy-5-nitrobenzylidene)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)acetohydrazide ~425 Coumarin, hydroxy-nitro
Chloroquinoline () (E)-N-((2-chloroquinolin-3-yl)methylene)-2-(4-nitrophenyl)acetohydrazide 368.77 2-Chloro substitution

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.